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Compound of Interest

Compound Name:
2-Chloro-p-phenylenediamine

sulfate

Cat. No.: B149832 Get Quote

Core Topic: A comprehensive examination of the chemical, toxicological, and analytical profile

of 2-Chloro-p-phenylenediamine sulfate.

Audience: This guide is intended for researchers, scientists, and drug development

professionals interested in the properties and potential biological effects of aromatic amines

used in consumer products.

Introduction
2-Chloro-p-phenylenediamine sulfate is an organic compound that presents as a light gray

or lavender powder.[1] It is a salt of 2-chloro-p-phenylenediamine, a derivative of p-

phenylenediamine.[1] This compound is primarily utilized as a precursor in oxidative hair dye

formulations, where it reacts with an oxidizing agent to form permanent hair color.[1] Due to its

widespread use in cosmetics and the potential for human exposure, a thorough understanding

of its toxicological profile and analytical determination is crucial.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Chloro-p-phenylenediamine sulfate is

presented in Table 1.
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Property Value Reference

Appearance Light gray or lavender powder [1]

Molecular Formula C₆H₉ClN₂O₄S [1]

Molecular Weight 240.66 g/mol [1]

CAS Number 61702-44-1 [2]

Melting Point 251-253 °C

Solubility Soluble in water and ethanol [1]

Mechanism of Action in Hair Dyes
2-Chloro-p-phenylenediamine sulfate functions as a primary intermediate in oxidative hair

dye systems. The process of hair dyeing with this compound involves a chemical reaction

initiated by an oxidizing agent, typically hydrogen peroxide, in an alkaline environment.
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Mechanism of action of 2-Chloro-p-phenylenediamine sulfate in oxidative hair dyeing.
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The alkaline agent swells the hair cuticle, allowing the small molecules of 2-Chloro-p-
phenylenediamine sulfate, the coupler, and hydrogen peroxide to penetrate into the hair

cortex. Inside the cortex, hydrogen peroxide oxidizes the 2-Chloro-p-phenylenediamine
sulfate to a reactive intermediate. This intermediate then reacts with coupler molecules to form

large, colored dye molecules that become trapped within the hair, resulting in a permanent

color change.

Toxicological Profile
The toxicological effects of 2-Chloro-p-phenylenediamine sulfate have been evaluated in

various studies, including assessments of acute and chronic toxicity, skin and eye irritation, and

sensitization potential.

Acute and Subchronic Oral Toxicity
Subchronic oral toxicity studies have been conducted on Fischer 344 rats and B6C3F1 mice.

The compound was incorporated into the feed at various concentrations.
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Species
Dose
Concentration (%)

Observation Reference

Rat (Male) 1.0 All animals died [3]

Rat (Female) 1.0 One animal died [3]

Rat (Male) 0.3

No deaths, 10.4%

depression in mean

body weight gain

[3]

Rat (Female) 0.3

No deaths, 6.4%

depression in mean

body weight gain

[3]

Mouse (Male) 1.0

One animal died,

3.8% depression in

mean body weight

[3]

Mouse (Female) 1.0

No deaths, 14.4%

depression in mean

body weight

[3]

Mouse (Female) 0.3

No deaths, 16.1%

depression in mean

body weight

[3]

Dermal and Ocular Irritation
Studies on albino rabbits indicated that a 2.5% aqueous solution of 2-Chloro-p-

phenylenediamine produced at most, only mild conjunctival inflammation in the eye.[3] In a

patch test on both abraded and intact skin of albino rabbits, a 2.5% solution of the compound

showed no reaction.[3]

Skin Sensitization
2-Chloro-p-phenylenediamine was found to be a strong sensitizer in a maximization test

conducted on guinea pigs.[3]

Carcinogenicity
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A bioassay for the possible carcinogenicity of 2-Chloro-p-phenylenediamine sulfate was

conducted by the National Cancer Institute. Fischer 344 rats and B6C3F1 mice were

administered the compound in their feed for up to 107 weeks. The study concluded that there

was insufficient evidence to determine the carcinogenicity of 2-chloro-p-phenylenediamine
sulfate in either rats or mice under the conditions of the bioassay.[4]

Proposed Signaling Pathway for Toxicity
While the specific signaling pathways for 2-Chloro-p-phenylenediamine sulfate toxicity are

not extensively elucidated, studies on the closely related compound p-phenylenediamine (PPD)

provide a plausible model. The proposed pathway involves the generation of reactive oxygen

species (ROS), leading to oxidative stress and subsequent cellular damage and apoptosis.
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Proposed signaling pathway for 2-Chloro-p-phenylenediamine sulfate-induced toxicity.

Experimental Protocols
Subchronic Oral Toxicity Study (NTP Bioassay)
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This protocol is a summary of the methodology used in the National Toxicology Program

bioassay of 2-Chloro-p-phenylenediamine sulfate.

Animal Selection:
Fischer 344 rats and B6C3F1 mice

Acclimation Period

Dose Administration:
Compound mixed in feed at

various concentrations

In-life Observations:
Body weight, food consumption,

clinical signs (daily)

Gross Necropsy at
end of study

Histopathological Examination
of tissues

Click to download full resolution via product page

Workflow for the NTP subchronic oral toxicity bioassay.

Test Animals: Fischer 344 rats and B6C3F1 mice are typically used.

Housing and Diet: Animals are housed in controlled environments with a standard diet,

except for the addition of the test compound.
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Dose Preparation and Administration: 2-Chloro-p-phenylenediamine sulfate is mixed into

the feed at specified concentrations.

Observations: Animals are observed daily for clinical signs of toxicity. Body weights and food

consumption are recorded weekly.

Necropsy and Histopathology: At the end of the study period, all animals are subjected to a

complete gross necropsy. Tissues are collected, preserved, and examined microscopically.

Skin Sensitization: Maximization Test
The Magnusson and Kligman maximization test is a method to assess the potential of a

substance to cause skin sensitization.

Induction Phase:

Intradermal injections of the test substance (with and without adjuvant) and adjuvant alone

are administered to the shaved dorsal skin of guinea pigs.

One week later, the test substance in a suitable vehicle is applied topically to the same

area and covered with an occlusive dressing for 48 hours.

Challenge Phase:

Two weeks after the induction, the animals are challenged with a non-irritating

concentration of the test substance applied topically to a naive site.

The challenge sites are observed for erythema and edema at 24, 48, and 72 hours after

patch removal.

Analytical Determination by HPLC
High-Performance Liquid Chromatography (HPLC) is a common method for the quantification

of 2-Chloro-p-phenylenediamine sulfate in cosmetic products.
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Sample Preparation:
Extraction from
cosmetic matrix

Filtration Injection into
HPLC system

Chromatographic Separation:
Reversed-phase column

Detection:
UV or Mass Spectrometry

Quantification:
Comparison to
standard curve
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General workflow for the HPLC analysis of 2-Chloro-p-phenylenediamine sulfate.

Sample Preparation: A known weight of the cosmetic product is extracted with a suitable

solvent, such as a methanol/water mixture. The extraction may be facilitated by sonication or

vortexing.

Chromatographic Conditions:

Column: A reversed-phase column (e.g., C18) is typically used.

Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g.,

ammonium acetate or formic acid) and an organic solvent (e.g., acetonitrile or methanol).

Flow Rate: Typically 0.5-1.0 mL/min.

Detection: UV detection at a wavelength of approximately 240-290 nm or mass

spectrometry for higher selectivity and sensitivity.

Quantification: The concentration of 2-Chloro-p-phenylenediamine sulfate in the sample is

determined by comparing the peak area from the sample chromatogram to a calibration

curve generated from standards of known concentrations.

Conclusion
2-Chloro-p-phenylenediamine sulfate is a key ingredient in oxidative hair dyes with a well-

documented toxicological profile. While it is an effective hair colorant, it is also a potent skin

sensitizer. The available data suggest that under the current conditions of use, it is considered

safe; however, its potential for toxicity warrants careful handling and adherence to safety

guidelines. The proposed mechanism of toxicity, involving oxidative stress, provides a

framework for further investigation into the molecular effects of this compound. Standardized
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analytical methods, such as HPLC, are essential for monitoring its presence and concentration

in consumer products to ensure regulatory compliance and consumer safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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